![molecular formula C8H13NO2 B6161642 8-oxa-1-azaspiro[4.5]decan-2-one CAS No. 1555334-91-2](/img/no-structure.png)
8-oxa-1-azaspiro[4.5]decan-2-one
Overview
Description
8-oxa-1-azaspiro[4.5]decan-2-one is a chemical compound with the molecular formula C8H13NO2 . It is a solid substance and is also known as 1-Oxa-8-azaspiro[4.5]decan-2-one hydrochloride .
Synthesis Analysis
A convenient synthesis of new 8-oxa-2-azaspiro[4.5]decane has been developed from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane . This compound is promising for the production of important biologically active compounds .Molecular Structure Analysis
The InChI code for 8-oxa-1-azaspiro[4.5]decan-2-one is 1S/C8H13NO2.ClH/c10-7-1-2-8(11-7)3-5-9-6-4-8;/h9H,1-6H2;1H . The molecular weight is 191.66 .Physical And Chemical Properties Analysis
8-oxa-1-azaspiro[4.5]decan-2-one is a solid substance . It should be stored in a sealed container in a dry environment at a temperature between 2-8°C .Scientific Research Applications
- Application : Researchers have synthesized derivatives of this compound and evaluated them as M1 muscarinic agonists. These compounds hold promise for symptomatic treatment in dementia of Alzheimer’s type .
- Role of Vanin-1 Enzyme : 8-oxa-1-azaspiro[4.5]decan-2-one derivatives have been investigated as inhibitors of the vanin-1 enzyme. Vanin-1 plays a crucial role in metabolism and inflammation processes .
- FGFR4 Inhibition : Some derivatives of this compound act as FGFR4 inhibitors. FGFR4 is implicated in HCC progression, making these derivatives potential candidates for targeted therapy .
- 17β-HSD1 Inhibition : Researchers have explored 8-oxa-1-azaspiro[4.5]decan-2-one derivatives as inhibitors of 17β-hydroxysteroid dehydrogenase 1 (17β-HSD1). This enzyme is involved in steroid hormone metabolism, and inhibition may have therapeutic implications .
- sGC Stimulation : Certain derivatives act as NO-independent and heme-dependent stimulants of soluble guanylate cyclase (sGC). sGC activation has relevance in treating various diseases, including cardiovascular conditions .
- Synthesis and Characterization : Although data on the preparation methods, properties, and spectral characteristics of 8-oxa-1-azaspiro[4.5]decan-2-one itself are scarce, its synthesis from commercially available reagents has been reported. Researchers consider it a valuable intermediate for producing biologically active compounds .
Neuropharmacology and Alzheimer’s Disease Research
Metabolism and Inflammation Studies
Hepatocellular Carcinoma (HCC) Treatment
Steroid Hormone-Related Disorders
Nitric Oxide (NO)-Dependent Signaling
Biological Activity Exploration
Mechanism of Action
Although the specific mechanism of action for 8-oxa-1-azaspiro[4.5]decan-2-one is not mentioned in the available resources, synthesized 8-oxa-2-azaspiro[4.5]decane derivatives have exhibited biological activity . They are used as an FGFR4 inhibitor for the treatment of hepatocellular carcinoma, as inhibitors of the vanin-1 enzyme, which plays an important role in metabolism and inflammation, and as 17β-HSD1 inhibitors in the treatment or prevention of diseases or disorders associated with steroid hormones .
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing its mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 8-oxa-1-azaspiro[4.5]decan-2-one can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-bromo-1-phenylethanone", "1,2-diaminocyclohexane", "sodium hydride", "tetrahydrofuran", "acetic anhydride", "sodium acetate", "methanol", "hydrochloric acid", "sodium hydroxide", "sodium carbonate", "water" ], "Reaction": [ "Step 1: 2-bromo-1-phenylethanone is reacted with sodium hydride in tetrahydrofuran to form the corresponding enolate.", "Step 2: The enolate is then reacted with 1,2-diaminocyclohexane to form a spirocyclic intermediate.", "Step 3: The intermediate is then treated with acetic anhydride and sodium acetate to form the corresponding acetylated product.", "Step 4: The acetylated product is then hydrolyzed with methanol and hydrochloric acid to remove the acetyl group and form the corresponding amide.", "Step 5: The amide is then treated with sodium hydroxide and sodium carbonate to form the final product, 8-oxa-1-azaspiro[4.5]decan-2-one." ] } | |
CAS RN |
1555334-91-2 |
Molecular Formula |
C8H13NO2 |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
